Cas no 4360-76-3 (1,3-Dioxolane, 2-butyl-)
1,3-Dioxolane, 2-butyl- structure
Product Name:1,3-Dioxolane, 2-butyl-
1,3-Dioxolane, 2-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane, 2-butyl-
- 2-butyl-1,3-dioxolane
- Pentanal ethylene acetal
- SCHEMBL25949
- KODJTPVSRWYRDF-UHFFFAOYSA-N
- 4360-76-3
- DTXSID50334564
- 2-butyl-1,3-dioxolan
- AKOS006230052
-
- Inchi: 1S/C7H14O2/c1-2-3-4-7-8-5-6-9-7/h7H,2-6H2,1H3
- InChI Key: KODJTPVSRWYRDF-UHFFFAOYSA-N
- SMILES: O1CCOC1CCCC
Computed Properties
- Exact Mass: 130.09942
- Monoisotopic Mass: 130.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 67.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3-Dioxolane, 2-butyl- Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4360-76-3 (1,3-Dioxolane, 2-butyl-) Related Products
- 3658-79-5(1,1-Diethoxypentane)
- 3658-93-3(1,1-Diethoxyhexane)
- 54815-13-3(Nonanal diethyl acetal)
- 2162-31-4(THP-PEG1-alcohol)
- 1708-34-5(1,3-Dioxolane, 2-hexyl-)
- 53405-98-4(Dodecane, 1,1-diethoxy-)
- 4353-06-4(2-Nonyl-1,3-dioxolane)
- 18545-17-0(5,5-Diethoxypentan-1-ol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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